Cas no 894423-79-1 (Butanoic acid,2-fluoro-2-methyl-3-oxo-, 2-fluoroethyl ester)

• Product Name: Butanoic acid,2-fluoro-2-methyl-3-oxo-, 2-fluoroethyl ester
• CAS No: 894423-79-1
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 714751
• Update Time: 2024-01-31

Butanoic acid,2-fluoro-2-methyl-3-oxo-, 2-fluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-fluoro-2-methyl-3-oxo-, 2-fluoroethyl ester
• Butanoic acid, 2-fluoro-2-methyl-3-oxo-, 2-fluoroethyl ester

• Inchi： 1S/C7H10F2O3/c1-5(10)7(2,9)6(11)12-4-3-8/h3-4H2,1-2H3
• InChI Key： XMDKNEZEAPPNFJ-UHFFFAOYSA-N
• SMILES： C(OCCF)(=O)C(F)(C)C(=O)C

Computed Properties

• Exact Mass: 180.06
• Monoisotopic Mass: 180.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2